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For Researchers, Scientists, and Drug Development Professionals

Abstract

Mitoridine is a naturally occurring indole alkaloid isolated from the plant Rauwolfia vomitoria.
This technical guide provides a summary of the currently available information on its chemical
structure and properties. Despite extensive searches of scientific literature and chemical
databases, detailed information regarding the total synthesis pathway, specific experimental
protocols for its synthesis, and its involvement in biological signaling pathways remains elusive.
This document consolidates the known data and clearly delineates the areas where information
is currently unavailable.

Chemical Structure and Properties

Mitoridine is classified as a dihydroindole alkaloid. Its fundamental chemical and physical
properties are summarized in the table below. The chemical structure has been determined
through spectroscopic analysis, and its connectivity is represented by the provided SMILES
string.

Table 1: Chemical and Physical Properties of Mitoridine
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Property Value Source

CAS Number 3911-19-1 [1]

Chemical Formula C20H22N202 [1]

Molecular Weight 322.4 g/mol [1]
CC=C1CN2C3CC1C4C2CC5(

SMILES C3N(C6=C5C=CC=C60)C)C4  [1]

=0

Natural Source

Rauwolfia vomitoria

Multiple sources

Alkaloid Class

Dihydroindole

Multiple sources

Diagram 1: 2D Chemical Structure of Mitoridine
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A 2D chemical structure diagram of Mitoridine would be placed here.

Due to the complexity of the molecule, generating an accurate and clear
diagram using DOT language from the SMILES string is not feasible.
Chemical drawing software is recommended for this purpose.

The SMILES string is: CC=C1CN2C3CC1C4C2CC5(C3N(C6=C5C=CC=C60)C)C4=0
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Caption: A placeholder for the 2D chemical structure of Mitoridine.

Synthesis Pathway

As of the date of this document, a total synthesis pathway for Mitoridine has not been reported
in publicly accessible scientific literature. The compound is known as a natural product isolated

from Rauwolfia vomitoria. The biosynthesis of complex indole alkaloids in Rauwolfia species is

known to originate from tryptophan and secologanin, proceeding through strictosidine as a key

intermediate. However, the specific enzymatic steps leading to the formation of Mitoridine from
these precursors have not been elucidated.

Diagram 2: Generalized Biosynthetic Precursors of Indole Alkaloids
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Caption: Generalized biosynthetic origin of indole alkaloids.

Experimental Protocols

Consistent with the lack of a published total synthesis, there are no detailed experimental
protocols for the chemical synthesis of Mitoridine available in the scientific literature.

Protocols for the isolation of alkaloids from Rauwolfia vomitoria are available in various
publications. These generally involve the extraction of plant material (e.g., root bark) with a
solvent, followed by acid-base extraction to separate the alkaloid fraction, and subsequent
chromatographic techniques (e.g., column chromatography, HPLC) to isolate individual
compounds. However, a specific, detailed protocol for the isolation of Mitoridine with
guantitative data such as yield and purity has not been found.
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Signaling Pathways and Biological Activity

There is a significant gap in the understanding of the biological activity and mechanism of
action of Mitoridine. While it is known to be an alkaloid from a medicinally important plant
genus, its specific molecular targets and effects on cellular signaling pathways have not been
reported in the available literature.

Conclusion

Mitoridine is a structurally identified natural product from Rauwolfia vomitoria. While its basic
chemical properties are known, there is a notable absence of information regarding its
chemical synthesis and biological function. This presents an opportunity for future research in
the fields of natural product synthesis, medicinal chemistry, and pharmacology. The
development of a total synthesis would not only provide access to this molecule for further
study but also potentially open avenues for the creation of novel analogs with therapeutic
potential. Furthermore, investigation into its biological activity is warranted to understand its
potential role and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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